Cas no 2138197-72-3 (2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid)

• Product Name: 2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid
• CAS No: 2138197-72-3
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6573923
• PubChem ID: 165470227
• Update Time: 2025-10-19

2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid
• 2-chloro-3-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-8-carboxylic acid
• EN300-1083397
• 2138197-72-3

• Inchi： 1S/C10H7ClN2O3/c1-5-8(11)12-7-4-6(10(15)16)2-3-13(7)9(5)14/h2-4H,1H3,(H,15,16)
• InChI Key： VZKOZIXRVJAKFL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(N2C=CC(C(=O)O)=CC2=N1)=O

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70Ų

Additional information on 2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid

Introduction to 2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid (CAS No. 2138197-72-3)

2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid, identified by its CAS number 2138197-72-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a chloro substituent at the 2-position and a carboxylic acid group at the 8-position introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery.

Thepyrido1,2-apyrimidine core is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This structural arrangement often contributes to favorable interactions with biological targets, such as enzymes and receptors. The4-oxo functionality at the 4-position of the pyridine ring further enhances the compound's potential as a pharmacophore by introducing electrophilic centers that can engage in hydrogen bonding or other forms of molecular recognition.

In recent years, there has been growing interest inpyridopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibitantimicrobial,anticancer, andanti-inflammatory properties. The specific arrangement of substituents in2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid may contribute to its unique pharmacological profile, potentially making it a promising candidate for further investigation.

Thechloro substituent at the 2-position is particularly noteworthy, as halogenated aromatic compounds are frequently explored in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The carboxylic acid group at the 8-position provides an additional site for chemical modification, allowing for the development of derivatives with tailored biological activities. This versatility makes2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acida versatile building block for synthetic chemists and pharmacologists.

Recent research has highlighted the importance offused heterocyclic systems in drug design. Thepyrido1,2-pyrimidinenucleus has been implicated in several bioactive molecules, including kinase inhibitors and DNA intercalators. The incorporation of functional groups such as chloro and carboxylic acid into this scaffold can modulate its interaction with biological targets, leading to novel therapeutic agents. For instance, studies have demonstrated that modifications at the 3-position can influence the compound's potency against certain enzymes involved in cancer progression.

Themethyl group at the 3-position in2-chloro-3-methyl-4-oxo-4H-pyrido1,2-apyrimidine-8-carboxylic acid may play a critical role in determining its pharmacokinetic properties. Methyl-substituted heterocycles often exhibit improved solubility and bioavailability, which are essential factors for successful drug development. Additionally, the presence of this group can affect the electronic properties of the molecule, influencing its reactivity and binding interactions.

In conclusion,2-chloro-3-methyl-4-oxyo-oH-pyrido1,2-apyr-imidin-e-oct-o-carb-oxyli-c aci-d (CAS No. 21381 -97 -72 -3) represents a structurally interesting compound with potential therapeutic applications. Its unique combination of substituents—chloro, methyl, and carboxylic acid—makes it an attractive scaffold for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms of action,this compound holds promise as a precursor for developing novel pharmaceutical agents.